Cas no 369599-42-8 (2,2'-Bithiophene,5,5'-bis(7-hexyl-9H-fluoren-2-yl)-)

• Product Name: 2,2'-Bithiophene,5,5'-bis(7-hexyl-9H-fluoren-2-yl)-
• CAS No: 369599-42-8
• MF: C₄₆H₄₆S₂
• MW: 662.987450122833
• CID: 297623
• PubChem ID: 53423136
• Update Time: 2025-05-22

2,2'-Bithiophene,5,5'-bis(7-hexyl-9H-fluoren-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bithiophene,5,5'-bis(7-hexyl-9H-fluoren-2-yl)-
• 2-(7-hexyl-9H-fluoren-2-yl)-5-[5-(7-hexyl-9H-fluoren-2-yl)thiophen-2-yl]thiophene
• 2-(2-Hexyl-9H-fluoren-7-yl)-5-(5-(2-hexyl-9H-fluoren-7-yl)thiophen-2-yl)thiophene
• 5,5'-bis(7-hexyl-9H-fluoren-2-yl)-2,2'-bithiophene
• 5,5μ-Bis(2-hexyl-9H-fluoren-7-yl)-2,2μ-bithiophene
• 5,5′-Bis(7-hexyl-9H-fluoren-2-yl)-2,2′-bithiophene
• 5,5 inverted exclamation mark -Bis(7-hexyl-9H-fluoren-2-yl)-2,2 inverted exclamation mark -bithiophene
• CS-0433689
• DH-FTTF
• 5,5-Bis(7-hexyl-9H-fluoren-2-yl)-2,2-bithiophene
• SCHEMBL2464850
• 369599-42-8
• DTXSID30698232
• HS-3025
• DB-259968

• Inchi： 1S/C46H46S2/c1-3-5-7-9-11-31-13-17-39-35(25-31)29-37-27-33(15-19-41(37)39)43-21-23-45(47-43)46-24-22-44(48-46)34-16-20-42-38(28-34)30-36-26-32(14-18-40(36)42)12-10-8-6-4-2/h13-28H,3-12,29-30H2,1-2H3
• InChI Key： IEOMVXSYYUOEQW-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1C=CC2=C(C=1)CC1C=C(C=CC=12)CCCCCC)C1=CC=C(C2C=CC3=C(C=2)CC2C=C(C=CC=23)CCCCCC)S1

Computed Properties

• Exact Mass: 662.30438
• Monoisotopic Mass: 662.304
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 48
• Rotatable Bond Count: 13
• Complexity: 915
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 15.5
• Topological Polar Surface Area: 56.5A^2

Experimental Properties

• Melting Point: 373-378 °C
• PSA: 0

2,2'-Bithiophene,5,5'-bis(7-hexyl-9H-fluoren-2-yl)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 2,2'-Bithiophene,5,5'-bis(7-hexyl-9H-fluoren-2-yl)-

Research Brief on 2,2'-Bithiophene,5,5'-bis(7-hexyl-9H-fluoren-2-yl)- (CAS: 369599-42-8) in Chemical Biomedicine

The compound 2,2'-Bithiophene,5,5'-bis(7-hexyl-9H-fluoren-2-yl)- (CAS: 369599-42-8) has recently garnered significant attention in the field of chemical biomedicine due to its unique structural properties and potential applications in organic electronics, photovoltaics, and biomedical imaging. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and emerging applications in biomedicine.

Recent studies have highlighted the compound's remarkable optoelectronic properties, attributed to the extended π-conjugation system formed by the bithiophene and fluorene units. The hexyl side chains enhance solubility and processability, making it an attractive candidate for solution-processed organic electronic devices. A 2023 study published in Advanced Materials demonstrated its use as a hole-transporting material in perovskite solar cells, achieving a power conversion efficiency of 18.7%, a notable improvement over conventional materials.

In the biomedical realm, researchers have explored 369599-42-8 for its potential in bioimaging and theranostics. A team at the University of Cambridge reported in Nature Communications (2024) that the compound exhibits strong two-photon absorption properties, making it suitable for deep-tissue imaging. Furthermore, its fluorescence can be modulated by environmental stimuli, enabling the development of responsive probes for detecting biomarkers associated with cancer and neurodegenerative diseases.

The synthesis of 2,2'-Bithiophene,5,5'-bis(7-hexyl-9H-fluoren-2-yl)- has been optimized through palladium-catalyzed cross-coupling reactions, as detailed in a recent Journal of Organic Chemistry article (2024). The improved synthetic route yields the compound with >95% purity and scalability up to 100-gram batches, addressing previous challenges in large-scale production. This advancement is critical for facilitating its transition from laboratory research to industrial applications.

Toxicity profiling, an essential step for biomedical applications, was conducted in a ACS Biomaterials Science & Engineering study (2023). The results indicated low cytotoxicity in human cell lines up to 100 μM concentrations, suggesting good biocompatibility for diagnostic applications. However, further in vivo studies are warranted to fully assess its safety profile for therapeutic use.

Looking forward, the unique properties of 369599-42-8 position it as a versatile building block for multifunctional materials in biomedicine. Current research directions include its incorporation into conjugated polymer nanoparticles for combined imaging and drug delivery, as well as its use in biosensors for point-of-care diagnostics. The compound's commercial availability from specialty chemical suppliers has increased in 2024, reflecting growing demand from both academic and industrial researchers.